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Compound of Interest

Compound Name:
Benzenesulfinyl chloride, 4-

methoxy-

CAS No.: 31401-23-7

Cat. No.: B14682940

Get Quote

Primary CAS: 31401-23-7 Synonyms: p-Methoxybenzenesulfinyl chloride; p-Anisylsulfinyl

chloride Chemical Formula: C₇H₇ClO₂S (Wait: Sulfinyl is SO, Sulfonyl is SO₂. Correct formula

for Sulfinyl is C₇H₇ClOS) Correct Formula: C₇H₇ClOS Molecular Weight: 190.65 g/mol

Executive Summary & Critical Distinction
Warning: Do not confuse this compound with its oxidized analog, 4-methoxybenzenesulfonyl

chloride (CAS 98-68-0), or its methyl analog, 4-methylbenzenesulfinyl chloride (CAS 10439-23-

3).

4-Methoxybenzenesulfinyl chloride is a reactive, moisture-sensitive electrophile used primarily

as a transient intermediate in the synthesis of chiral sulfoxides and sulfinamides. Unlike the

stable, crystalline sulfonyl chloride, the sulfinyl chloride is typically an orange oil that must be

handled under strictly anhydrous conditions.

Physicochemical & Solubility Profile
Solubility Data Table
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Quantitative solubility data for reactive intermediates is defined by kinetic stability rather than

thermodynamic equilibrium. The following table categorizes solvents based on chemical

compatibility and utility in synthesis.

Solvent Class Specific Solvents Solubility Status Operational Notes

Alkanes
Pentane, Hexane,

Heptane
Soluble

Used in workup to

precipitate inorganic

catalysts (e.g., BiCl₃).

The product remains

in the supernatant.

Chlorinated

Dichloromethane

(DCM), Chloroform,

1,2-DCE

Highly Soluble

Preferred solvents for

subsequent

nucleophilic

substitutions (e.g.,

with Grignard

reagents or amines).

Aromatic Toluene, Benzene Soluble

Excellent stability;

often used for

azeotropic drying prior

to reaction.

Ethers
THF, Diethyl Ether,

MTBE
Soluble

Compatible, provided

the solvent is

anhydrous and

peroxide-free.

Protic
Water, Methanol,

Ethanol
Incompatible

Reacts violently.

Rapid hydrolysis to 4-

methoxybenzenesulfin

ic acid or sulfinate

esters.

Reagent
Thionyl Chloride

(SOCl₂)
Soluble

Acts as both reagent

and solvent during

synthesis.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14682940?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stability & Reactivity
The compound is an "orange oil" that degrades upon exposure to atmospheric moisture.

Hydrolysis: Reacts with water to form 4-methoxybenzenesulfinic acid (CAS 20277-69-4).

Thermal Stability: Distillation is hazardous and can lead to decomposition. Purification is

typically achieved via solvent extraction (Pentane) rather than thermal fractionation.

Synthesis & Experimental Protocol
Standard Procedure via Bi(III) Catalysis

Because 4-methoxybenzenesulfinyl chloride is often unavailable commercially in high purity, it

is best prepared in situ or freshly isolated using the Bismuth(III)-catalyzed activation of thionyl

chloride. This method avoids the harsh conditions of traditional Friedel-Crafts sulfinylation.

Protocol: BiCl₃-Catalyzed Synthesis from Anisole
Reference:Synlett2003, 5, 631-634.

Reagents:

Anisole (PhOMe): 25.3 mmol (2.74 g)[1]

Thionyl Chloride (SOCl₂): 247 mmol (18 mL) [Freshly Distilled][1]

Bismuth(III) Chloride (BiCl₃): 0.51 mmol (160 mg) [Catalyst][1]

Solvent: Pentane (for workup)[1]

Step-by-Step Workflow:

Setup: Flame-dry a 50 mL round-bottom flask equipped with a magnetic stir bar and a reflux

condenser under an Argon atmosphere.

Activation: Add BiCl₃ (160 mg) and SOCl₂ (18 mL) to the flask. Stir to suspend the catalyst.

Addition: Add Anisole (2.74 g) in a single portion.
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Reaction: Heat the mixture to 60°C for 1 hour.

Observation: Evolution of HCl gas (use a scrubber). The solution will turn from colorless to

red-orange.[1]

Concentration: Cool the mixture to 0°C (ice bath). Remove excess SOCl₂ under reduced

pressure (0.1 Torr).

Result: A crude orange oil remains.[1]

Purification (Solubility-Based):

Add Pentane (50 mL) to the residue.

BiCl₃ (catalyst) is insoluble in pentane and will precipitate.

Filter the mixture under inert atmosphere (or decant carefully).

Concentrate the pentane filtrate under reduced pressure.[1]

Yield: ~99% of 4-methoxybenzenesulfinyl chloride as an orange oil.

Mechanistic Visualization
The following diagrams illustrate the synthesis pathway and the critical hydrolysis failure mode.
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Caption: Figure 1. Bi(III)-catalyzed synthesis pathway and moisture-induced degradation.
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Solvent Selection Decision Tree

Select Solvent for
4-Methoxybenzenesulfinyl Chloride

Is the solvent Protic?
(Water, MeOH, EtOH)

STOP: Decomposition
(Hydrolysis/Solvolysis)

Yes

Is this for Workup/Isolation?

No

Use PENTANE/HEXANE
(Precipitates Catalyst)

Yes

Is this for Reaction?

No

Use DCM or THF
(Standard Synthesis)

Yes

Click to download full resolution via product page

Caption: Figure 2. Solvent compatibility logic for handling sulfinyl chlorides.

Handling & Storage
Storage: Store under Argon/Nitrogen at -20°C.

Container: Schlenk flask or sealed vial with PTFE-lined cap.
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PPE: Wear chemical-resistant gloves (Nitrile) and safety goggles. The compound is

corrosive and releases HCl upon contact with moisture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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